Cas no 1427378-92-4 (3-methoxy-2,2,4-trimethylcyclobutan-1-one)

• Product Name: 3-methoxy-2,2,4-trimethylcyclobutan-1-one
• CAS No: 1427378-92-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 4598897
• PubChem ID: 71757698
• Update Time: 2025-10-28

3-methoxy-2,2,4-trimethylcyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2,2,4-trimethylcyclobutanone
• 3-methoxy-2,2,4-trimethylcyclobutan-1-one

• Inchi： 1S/C8H14O2/c1-5-6(9)8(2,3)7(5)10-4/h5,7H,1-4H3
• InChI Key： TYKLBHRYEGJSEZ-UHFFFAOYSA-N
• SMILES： C1(=O)C(C)C(OC)C1(C)C

Additional information on 3-methoxy-2,2,4-trimethylcyclobutan-1-one

3-Methoxy-2,2,4-Trimethylcyclobutan-1-One: A Comprehensive Overview

3-Methoxy-2,2,4-trimethylcyclobutan-1-one, also known by its CAS number 1427378-92-4, is a unique organic compound that has garnered significant attention in recent years due to its versatile properties and potential applications in various fields. This compound belongs to the class of cyclic ketones and is characterized by its cyclobutane ring structure with specific substituents that contribute to its distinct chemical behavior.

The molecular structure of 3-methoxy-2,2,4-trimethylcyclobutan-1-one consists of a four-membered cyclobutane ring with a ketone group at position 1 and a methoxy group at position 3. Additionally, there are two methyl groups at position 2 and one methyl group at position 4. This arrangement not only imparts stability to the molecule but also influences its reactivity and solubility properties.

Recent studies have highlighted the potential of 3-methoxy-2,2,4-trimethylcyclobutan-1-one in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to undergo various organic reactions, such as nucleophilic additions and cyclizations, makes it an invaluable building block in medicinal chemistry.

In addition to its pharmaceutical applications, 3-methoxy-2,2,4-trimethylcyclobutan-1-one has also found utility in the fragrance industry. Its pleasant aroma profile and stability under various conditions make it a desirable component in perfumes and personal care products. Recent advancements in scent formulation have further expanded its use in creating long-lasting and complex fragrance blends.

The synthesis of 3-methoxy-2,2,4-trimethylcyclobutan-1-one involves a multi-step process that typically starts with the preparation of the corresponding cyclobutane derivative. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, ensuring higher yields and better purity levels.

From an environmental perspective, researchers have investigated the biodegradability of 3-methoxy-2,2,4-trimethylcyclobutan-1-one. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, making it a more eco-friendly option compared to some traditional chemical compounds used in similar applications.

In conclusion, 3-methoxy-2,2,4-trimethylcyclobutan-1-one, CAS number 1427378-92-4, stands out as a versatile and valuable compound with promising applications across multiple industries. Its unique chemical structure and favorable properties continue to drive innovative research and development efforts worldwide.